Cas no 51135-70-7 (Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate)

• Product Name: Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate
• CAS No: 51135-70-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD06739193
• CID: 934828
• PubChem ID: 19770961
• Update Time: 2025-11-02

Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-PYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-methylpyrazolo[1,5-a]pyridine-3-carboxylate
• 5-Methylpyrazolo<1,5-a>pyridin-3-carbonsaeure-ethylester
• Ethyl-5-methylH-pyrazolo[1,5-a]pyridine-3-carboxylate
• DQUKVLJJYYYMFC-UHFFFAOYSA-N
• 5886AH
• AB28827
• AK153507
• ethyl 5-methyl-pyrazolo[1,5-a]pyridine-3-carboxylate
• DTXSID40599746
• BDBM561906
• AS-71323
• CS-0035555
• AKOS024015656
• MFCD06739193
• DB-071311
• US11390631, Example 449
• SCHEMBL3073456
• 51135-70-7
• ETHYL5-METHYLPYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLATE
• AMY30444
• A871360
• Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate

• MDL： MFCD06739193
• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)9-7-12-13-5-4-8(2)6-10(9)13/h4-7H,3H2,1-2H3
• InChI Key： DQUKVLJJYYYMFC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 1.6

Experimental Properties

• PSA: 43.60000
• LogP: 1.81940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate

Comprehensive Guide to Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate (CAS No. 51135-70-7): Properties, Applications, and Market Insights

Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate (CAS No. 51135-70-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-A]pyridine derivative serves as a crucial intermediate in the synthesis of bioactive molecules, making it a focal point for researchers and industry professionals alike.

The molecular structure of Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate combines a pyrazolo[1,5-A]pyridine core with an ethyl ester functional group at the 3-position and a methyl substituent at the 5-position. This unique arrangement contributes to its versatile reactivity profile, enabling its use in various organic synthesis applications. Recent studies highlight its potential in developing novel kinase inhibitors, a hot topic in cancer research and drug discovery.

In pharmaceutical applications, 51135-70-7 has shown promise as a building block for small molecule drugs. Its structural features make it particularly valuable for creating compounds that target specific protein-protein interactions, a growing area of interest in precision medicine. Researchers are exploring its potential in developing treatments for inflammatory diseases and neurological disorders, aligning with current healthcare trends toward personalized therapies.

The agrochemical industry has also recognized the value of Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate as a precursor for crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, this compound's derivatives are being investigated for their potential as eco-friendly pesticides with targeted action mechanisms.

From a synthetic chemistry perspective, pyrazolo[1,5-A]pyridine derivatives like 51135-70-7 offer excellent opportunities for structure-activity relationship (SAR) studies. The compound's modular structure allows for systematic modifications, making it invaluable in medicinal chemistry optimization programs. This aligns with current trends in computational drug design and AI-assisted molecular discovery.

The global market for Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Industry analysts note particular demand from contract research organizations (CROs) and specialty chemical manufacturers focusing on custom synthesis services. The compound's patent landscape reveals ongoing innovation, with several recent applications in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) technology.

Quality control of CAS 51135-70-7 typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets stringent requirements for pharmaceutical intermediates, addressing current industry concerns about supply chain reliability and material traceability.

Environmental and safety considerations for Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper chemical storage conditions and waste management procedures are recommended, reflecting growing industry emphasis on green chemistry principles.

Future research directions for 51135-70-7 include exploration of its photophysical properties for potential applications in organic electronics and sensor development. The compound's conjugated system makes it interesting for material science applications, particularly in the development of novel organic semiconductors.

For researchers sourcing Ethyl 5-methylpyrazolo[1,5-A]pyridine-3-carboxylate, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. These factors have become increasingly important in the post-pandemic research landscape, where supply chain resilience has emerged as a critical concern for chemical procurement.